N1-(2-(benzofuran-2-yl)-2-methoxyethyl)-N2-(isoxazol-3-yl)oxalamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-N'-(1,2-oxazol-3-yl)oxamide
• InChI: InChI=1S/C16H15N3O5/c1-22-13(12-8-10-4-2-3-5-11(10)24-12)9-17-15(20)16(21)18-14-6-7-23-19-14/h2-8,13H,9H2,1H3,(H,17,20)(H,18,19,21)
• InChI Key: HZCNMGGDGKARFG-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)C(=O)NC1=NOC=C1)C2=CC3=CC=CC=C3O2
• Molecular Formula: C16H15N3O5
• Molecular Weight: 329.31 g/mol
• CAS No.: 2034207-16-2

Description

N1-(2-(benzofuran-2-yl)-2-methoxyethyl)-N2-(isoxazol-3-yl)oxalamide is a useful research compound. Its molecular formula is C16H15N3O5 and its molecular weight is 329.312. The purity is usually 95%.
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Scientific Research Applications

Orexin Receptor Antagonism

Benzofuran derivatives have been evaluated for their role in modulating orexin receptors, which are significant in the context of feeding, arousal, stress, and drug abuse. For instance, SB-649868, a compound with a benzofuran moiety, has shown promise as a dual orexin receptor antagonist, effectively reducing binge eating in experimental models without affecting normal food intake, highlighting its potential for treating compulsive eating disorders (Piccoli et al., 2012).

Aromatase Inhibition

Compounds featuring a benzofuran ring have also been studied for their inhibitory activity against aromatase (CYP19), an enzyme critical for the biosynthesis of estrogens. These studies have identified several benzofuran derivatives as potent inhibitors of aromatase, suggesting their utility in the treatment of estrogen-dependent diseases (Saberi et al., 2006).

Antimicrobial and Antioxidant Properties

Research on benzofuran and isoxazole derivatives has also uncovered compounds with significant antimicrobial and antioxidant activities. These findings indicate the potential of such compounds in developing new therapeutic agents with antimicrobial and antioxidant properties, which can be critical for addressing various health issues, including infections and oxidative stress-related diseases (Rangaswamy et al., 2017).

Material Science and Photochemical Applications

In material science, benzofuran derivatives have been explored for their photochemical properties, including the generation of singlet oxygen, a reactive oxygen species with various industrial and medical applications. These studies have highlighted the potential of benzofuran-containing compounds in photodynamic therapy, a treatment modality for cancer that relies on light-activated drugs to generate cytotoxic species (Pişkin et al., 2020).

Synthetic Chemistry

Benzofuran and isoxazole moieties are of significant interest in synthetic chemistry for constructing complex organic molecules. Their incorporation into larger molecules can lead to compounds with diverse biological activities, offering potential routes for the development of novel therapeutics and materials (Wipf & Yokokawa, 1998).